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Compound of Interest

Compound Name: Halomicin C

Cat. No.: B15564919 Get Quote

Application Notes and Protocols for Halomicin C
For Researchers, Scientists, and Drug Development Professionals

Introduction
Halomicin C is a member of the ansamycin class of antibiotics, known for its activity against

both Gram-positive and Gram-negative bacteria.[1][2] Produced by Micromonospora

halophytica, this macrolactam antibiotic holds potential for various research and drug

development applications. These notes provide detailed protocols for the preparation and

storage of Halomicin C stock solutions to ensure their stability and efficacy for experimental

use. Due to the limited availability of specific data for Halomicin C, some recommendations

are based on established protocols for other ansamycin antibiotics, such as Naphthomycin A.

[3]

Quantitative Data Summary
For ease of reference, the key quantitative data for Halomicin C are summarized in the table

below.
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Property Value Reference(s)

CAS Number 64419-06-3 [1]

Molecular Formula C₄₃H₅₈N₂O₁₃ [1]

Molecular Weight 810.93 g/mol

Appearance Yellow Amorphous Powder

Recommended Solvent Dimethyl Sulfoxide (DMSO)

Recommended Storage
-20°C (Powder and Stock

Solution)

Experimental Protocols
Preparation of Halomicin C Stock Solution (10 mM)
This protocol describes the preparation of a 10 mM stock solution of Halomicin C. It is

recommended to handle Halomicin C powder and its solutions in a sterile environment (e.g., a

laminar flow hood) to prevent contamination.

Materials:

Halomicin C powder

Sterile, anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber or foil-wrapped microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Sterile pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:
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Pre-dissolution Steps: Before opening, allow the Halomicin C powder and DMSO to

equilibrate to room temperature to prevent condensation.

Weighing Halomicin C: On a calibrated analytical balance, carefully weigh out the desired

amount of Halomicin C powder into a sterile microcentrifuge tube. To prepare 1 mL of a 10

mM stock solution, weigh out 8.11 mg of Halomicin C.

Dissolving Halomicin C: Add the appropriate volume of sterile DMSO to the tube containing

the Halomicin C powder. For a 10 mM stock solution, add 1 mL of DMSO for every 8.11 mg

of Halomicin C.

Mixing: Tightly cap the tube and vortex thoroughly until the Halomicin C is completely

dissolved. The solution should be clear and free of any visible particulates.

Sterilization (Optional): For applications requiring a sterile solution where the DMSO is not

pre-sterilized, the stock solution can be filter-sterilized using a 0.22 µm syringe filter that is

compatible with DMSO. However, if using sterile DMSO and aseptic techniques, this step

may not be necessary.

Storage and Handling of Halomicin C Stock Solution
Proper storage is critical to maintain the stability and activity of the Halomicin C stock solution.

Procedure:

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile, amber or foil-wrapped

microcentrifuge tubes or cryovials.

Labeling: Clearly label each aliquot with the compound name ("Halomicin C"), concentration

(10 mM), solvent (DMSO), and the date of preparation.

Long-term Storage: Store the aliquots at -20°C in a non-frost-free freezer for long-term

storage. When stored properly, ansamycin antibiotic stock solutions can be stable for several

months.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15564919?utm_src=pdf-body
https://www.benchchem.com/product/b15564919?utm_src=pdf-body
https://www.benchchem.com/product/b15564919?utm_src=pdf-body
https://www.benchchem.com/product/b15564919?utm_src=pdf-body
https://www.benchchem.com/product/b15564919?utm_src=pdf-body
https://www.benchchem.com/product/b15564919?utm_src=pdf-body
https://www.benchchem.com/product/b15564919?utm_src=pdf-body
https://www.benchchem.com/product/b15564919?utm_src=pdf-body
https://www.benchchem.com/product/b15564919?utm_src=pdf-body
https://www.benchchem.com/product/b15564919?utm_src=pdf-body
https://www.benchchem.com/product/b15564919?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling: When ready to use, thaw an aliquot at room temperature and use it immediately.

Discard any unused portion of the thawed aliquot; do not refreeze. Protect the solution from

light as much as possible.

Visualization of Experimental Workflow and
Mechanism of Action
Experimental Workflow
The following diagram illustrates the key steps for the preparation and storage of a Halomicin
C stock solution.
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Caption: Workflow for Halomicin C Stock Solution Preparation and Storage.

Mechanism of Action: Inhibition of Bacterial RNA
Polymerase
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Halomicin C, as an ansamycin antibiotic, is understood to exert its antibacterial effect by

inhibiting bacterial DNA-dependent RNA polymerase. This enzyme is crucial for the process of

transcription, where the genetic information from DNA is transcribed into RNA. By binding to

the β-subunit of the RNA polymerase, ansamycins physically block the elongation of the

nascent RNA chain, thereby halting protein synthesis and leading to bacterial cell death.

Bacterial Transcription

Bacterial DNA

RNA Polymerase (RNAP)

 Binds to

mRNA

 Transcribes

Protein Synthesis

 Translates to

Bacterial Cell Viability

 Essential for

Halomicin C
(Ansamycin)

 Binds to β-subunit and inhibits

Click to download full resolution via product page

Caption: Mechanism of Action of Halomicin C via Inhibition of Bacterial RNA Polymerase.

Safety Precautions
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Researchers should consult the Material Safety Data Sheet (MSDS) for Halomicin C before

handling the compound. As a general precaution when working with antibiotic powders and

solutions, appropriate personal protective equipment, including a lab coat, gloves, and safety

glasses, should be worn. All handling of the powder and concentrated solutions should be

performed in a well-ventilated area or a chemical fume hood. In case of accidental exposure,

follow the first-aid measures outlined in the MSDS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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